GSK-2401502
Description
GSK-2401502 (also known as Lipovaxin-MM) is an investigational cancer vaccine and immunotherapy co-developed by Lipotek and GlaxoSmithKline (GSK) . It targets malignant melanoma, a rare and aggressive form of skin cancer, and functions as an immunostimulant by activating the immune system to recognize and destroy cancer cells. The vaccine leverages Lipotek’s proprietary platform technology, which incorporates tumor-associated antigens to induce a robust antigen-specific immune response.
Properties
IUPAC Name |
NONE |
|---|---|
Appearance |
Solid powder |
Purity |
>98% |
shelf_life |
>5 years if stored properly |
solubility |
Soluble in DMSO, not in water |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
GSK2401502; GSK-2401502; GSK 2401502. |
Origin of Product |
United States |
Comparison with Similar Compounds
Critical Analysis and Limitations
- Evidence Gaps: The provided sources lack detailed data on this compound’s molecular structure, pharmacokinetics, and head-to-head comparisons with approved immunotherapies.
- Research Directions : Future studies should explore combinatorial approaches (e.g., with checkpoint inhibitors) and biomarker-driven patient stratification to enhance efficacy .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
